Cas no 2758013-18-0 (N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide)

• Product Name: N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide
• CAS No: 2758013-18-0
• MF: C₃₈H₃₁N₃O₄S
• MW: 625.735448122025
• CID: 6028182
• PubChem ID: 165764708
• Update Time: 2025-07-01

N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2758013-18-0
• EN300-37274724
• N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide

• Inchi： 1S/C38H31N3O4S/c42-36(40-41-37(43)30-19-15-29(16-20-30)26-44-32-11-5-2-6-12-32)24-31(38-39-34-13-7-8-14-35(34)46-38)23-27-17-21-33(22-18-27)45-25-28-9-3-1-4-10-28/h1-23H,24-26H2,(H,40,42)(H,41,43)/b31-23-
• InChI Key： WHVXLOZTNNVLAP-SXBRIOAWSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(=C\C1C=CC(=CC=1)OCC1C=CC=CC=1)/CC(NNC(C1C=CC(=CC=1)COC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 625.20352765g/mol
• Monoisotopic Mass: 625.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 118Ų

Additional information on N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide

N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide: A Comprehensive Overview

N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide is a complex organic compound with the CAS number 2758013-18-0. This compound belongs to the class of benzohydrazides, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a benzothiazole moiety, a butenoyl group, and a phenoxymethyl substituent, making it a highly functionalized molecule with potential for diverse interactions and reactivities.

The benzothiazole group in the molecule is a key feature that contributes to its unique properties. Benzothiazoles are aromatic heterocycles that are widely used in the synthesis of dyes, pigments, and pharmaceutical agents due to their ability to absorb light in the visible region and their potential for forming hydrogen bonds. In this compound, the benzothiazole moiety is attached to a butenoyl group via a carbon chain. The butenoyl group introduces unsaturation into the molecule, which can influence its electronic properties and reactivity. Additionally, the presence of a phenoxymethyl group on the benzohydrazide core adds further complexity to the structure by introducing an ether linkage and a phenyl ring.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the benzothiazole moiety has been reported to exhibit anti-inflammatory and antioxidant activities in various biological systems. Furthermore, the phenoxymethyl group can enhance solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a benzothiazole derivative with an appropriate aldehyde or ketone followed by condensation with hydrazine derivatives. The introduction of substituents such as benzyloxy groups can be achieved through nucleophilic aromatic substitution or Suzuki coupling reactions. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an application standpoint, this compound has shown promise in several areas. In pharmaceuticals, it has been explored as a potential anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation. In agrochemicals, its photostability and ability to scavenge free radicals make it a candidate for UV protectants in agricultural products. Additionally, its structural complexity makes it suitable for use as a building block in supramolecular chemistry and materials science.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. Quantum mechanical calculations have revealed that the conjugated system formed by the benzothiazole and butenoyl groups significantly influences its electronic absorption spectrum. This insight has been instrumental in designing derivatives with tailored optical properties for applications in optoelectronics.

In conclusion, N'-[3-(1,3-benzothiazol-2-yl)-4-[4-(benzyloxy)phenyl]but-3-enoyl]-4-(phenoxymethyl)benzohydrazide is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both fundamental and applied sciences.